(6-Bromo-4-cyclopropoxypyridin-3-YL)methanamine
Overview
Description
(6-Bromo-4-cyclopropoxypyridin-3-YL)methanamine is a chemical compound that belongs to the class of substituted pyridines
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (6-Bromo-4-cyclopropoxypyridin-3-YL)methanamine typically involves the bromination of a cyclopropoxypyridine precursor followed by amination. The reaction conditions may include the use of brominating agents such as N-bromosuccinimide (NBS) and amination reagents like ammonia or primary amines under controlled temperature and pH conditions.
Industrial Production Methods
Industrial production methods for such compounds often involve large-scale synthesis using automated reactors and continuous flow systems. The process may include steps like purification through crystallization or chromatography to ensure high purity and yield.
Chemical Reactions Analysis
Types of Reactions
(6-Bromo-4-cyclopropoxypyridin-3-YL)methanamine can undergo various chemical reactions, including:
Oxidation: Conversion to corresponding oxides using oxidizing agents like hydrogen peroxide.
Reduction: Reduction to amines or alcohols using reducing agents such as lithium aluminum hydride.
Substitution: Halogen substitution reactions where the bromine atom is replaced by other functional groups using nucleophiles.
Common Reagents and Conditions
Common reagents include:
Oxidizing agents: Hydrogen peroxide, potassium permanganate.
Reducing agents: Lithium aluminum hydride, sodium borohydride.
Nucleophiles: Sodium azide, thiols.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine oxides,
Properties
Molecular Formula |
C9H11BrN2O |
|---|---|
Molecular Weight |
243.10 g/mol |
IUPAC Name |
(6-bromo-4-cyclopropyloxypyridin-3-yl)methanamine |
InChI |
InChI=1S/C9H11BrN2O/c10-9-3-8(13-7-1-2-7)6(4-11)5-12-9/h3,5,7H,1-2,4,11H2 |
InChI Key |
DPZNABYXOMCMQT-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC(=NC=C2CN)Br |
Origin of Product |
United States |
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![2-(naphthalen-2-yloxy)-N'-[(E)-(5-nitrofuran-2-yl)methylidene]acetohydrazide](/img/structure/B14822033.png)
